Cas no 834884-17-2 (4-Quinolinecarboxylic acid, 2,8-dibromo-3-fluoro-)
834884-17-2 structure
Product Name:4-Quinolinecarboxylic acid, 2,8-dibromo-3-fluoro-
CAS No:834884-17-2
MF:C10H4Br2FNO2
MW:348.950664520264
CID:670752
PubChem ID:12189480
Update Time:2025-04-19
4-Quinolinecarboxylic acid, 2,8-dibromo-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarboxylic acid, 2,8-dibromo-3-fluoro-
- 2,8-dibromo-3-fluoroquinoline-4-carboxylic acid
- DTXSID60479753
- AKOS024263625
- 834884-17-2
-
- Inchi: 1S/C10H4Br2FNO2/c11-5-3-1-2-4-6(10(15)16)7(13)9(12)14-8(4)5/h1-3H,(H,15,16)
- InChI Key: XAOKHKOSPZABFP-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C(C(=O)O)C(=C(N=C21)Br)F
Computed Properties
- Exact Mass: 348.85723g/mol
- Monoisotopic Mass: 346.85928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 50.2Ų
4-Quinolinecarboxylic acid, 2,8-dibromo-3-fluoro- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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